Cas no 70631-44-6 (Naphthalene, 1-(bromomethyl)-3-fluoro-)

• Product Name: Naphthalene, 1-(bromomethyl)-3-fluoro-
• CAS No: 70631-44-6
• MF: C₁₁H₈BrF
• MW: 239.083625793457
• CID: 4153677
• PubChem ID: 15657408
• Update Time: 2025-11-02

Naphthalene, 1-(bromomethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-(bromomethyl)-3-fluoro-
• 1-(bromomethyl)-3-fluoronaphthalene
• EN300-8162018
• 70631-44-6

• Inchi： 1S/C11H8BrF/c12-7-9-6-10(13)5-8-3-1-2-4-11(8)9/h1-6H,7H2
• InChI Key： PQMODMUNVSWGMK-UHFFFAOYSA-N
• SMILES： C1(CBr)=C2C(C=CC=C2)=CC(F)=C1

Computed Properties

• Exact Mass: 237.97934Da
• Monoisotopic Mass: 237.97934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Additional information on Naphthalene, 1-(bromomethyl)-3-fluoro-

Naphthalene, 1-(bromomethyl)-3-fluoro- (CAS No. 70631-44-6): A Versatile Fluorinated Building Block in Organic Synthesis

Naphthalene, 1-(bromomethyl)-3-fluoro- (CAS 70631-44-6) represents an important fluorinated aromatic compound with growing significance in pharmaceutical and materials chemistry. This bromomethyl-fluoronaphthalene derivative serves as a valuable intermediate for constructing complex molecular architectures, particularly in drug discovery programs targeting selective enzyme inhibitors.

The molecular structure combines the robust naphthalene scaffold with two strategically positioned functional groups: a reactive bromomethyl moiety at position 1 and an electron-withdrawing fluoro substituent at position 3. This unique arrangement enables diverse chemical transformations, making it particularly useful in modern cross-coupling reactions and nucleophilic substitution processes that are frequently searched in organic chemistry databases.

Recent literature highlights the compound's utility in developing PET radiotracers for neurological imaging, aligning with current research trends in diagnostic agents. The fluoronaphthalene core provides optimal lipophilicity for blood-brain barrier penetration, while the bromomethyl handle allows efficient ¹⁸F-labeling - a hot topic in medical chemistry forums and AI-driven research queries.

In material science applications, 1-(bromomethyl)-3-fluoronaphthalene serves as precursor for liquid crystal materials and organic semiconductors. The electron-deficient character imparted by the fluorine atom enhances charge transport properties, addressing frequent search queries about "fluorine effects in organic electronics." Researchers particularly value the compound's stability during Ullmann-type coupling reactions to construct extended π-systems.

The synthetic accessibility of 70631-44-6 from commercially available naphthalene derivatives makes it attractive for industrial-scale applications. Current patent analyses reveal its incorporation in novel OLED materials, responding to market demands for more efficient display technologies. The compound's melting point (typically 98-102°C) and solubility profile in common organic solvents facilitate various solution-processing techniques.

Environmental considerations regarding fluorinated organic compounds have prompted studies on the biodegradation pathways of such molecules. While 3-fluoro-1-bromomethylnaphthalene demonstrates moderate persistence, its controlled use in closed systems minimizes ecological impact - addressing common environmental chemistry concerns in search engine queries.

Quality specifications for CAS 70631-44-6 typically require ≥97% purity by HPLC, with particular attention to residual solvent levels. Advanced purification techniques like zone refining can achieve >99.5% purity for sensitive electronic applications, a specification frequently requested by specialty chemical purchasers.

The global market for fluorinated naphthalene derivatives shows steady growth (CAGR 6.2% 2023-2030), driven by demand from Asian electronic manufacturers. Current price trends reflect tight supply of the bromomethylated precursor, making 70631-44-6 a strategically important material in the fluorochemical value chain.

Safety assessments indicate that 1-(bromomethyl)-3-fluoronaphthalene requires standard aromatic compound handling precautions. Proper ventilation and PPE are recommended during scale-up operations, consistent with general laboratory safety protocols for organobromine compounds.

Future research directions likely include development of continuous flow processes for its production and exploration of its metal-organic framework applications. These anticipated developments align with trending topics in green chemistry and advanced materials research.